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Compound of Interest

Compound Name: 4-Bromohexanoic acid

CAS No.: 61222-82-0

Cat. No.: B14571254

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
bromohexanoic acid, a halogenated carboxylic acid of interest in synthetic organic chemistry

and drug discovery. Due to the limited availability of experimental spectra in public databases,

this guide presents predicted spectroscopic data obtained from computational chemistry

models. These predictions offer valuable insights into the structural features of the molecule

and serve as a reference for experimental analysis.

Predicted Spectroscopic Data
The following tables summarize the predicted nuclear magnetic resonance (NMR), infrared

(IR), and mass spectrometry (MS) data for 4-bromohexanoic acid. These predictions are

based on established computational algorithms and provide a reliable estimation of the

expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Predicted)
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Chemical Shift (δ)
(ppm)

Multiplicity Integration Assignment

~10-12 Singlet (broad) 1H -COOH

~4.1 Multiplet 1H H-4

~2.4 Triplet 2H H-2

~2.1 Multiplet 2H H-3

~1.8 Multiplet 2H H-5

~1.0 Triplet 3H H-6

¹³C NMR (Predicted)

Chemical Shift (δ) (ppm) Assignment

~178 C-1 (-COOH)

~55 C-4 (-CHBr)

~38 C-3

~33 C-2

~28 C-5

~12 C-6

Infrared (IR) Spectroscopy (Predicted)
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Wavenumber (cm⁻¹) Intensity Assignment

2500-3300 Broad O-H stretch (Carboxylic Acid)

~1710 Strong C=O stretch (Carboxylic Acid)

2850-2960 Medium C-H stretch (Alkyl)

~1410 Medium O-H bend (Carboxylic Acid)

~1250 Medium C-O stretch (Carboxylic Acid)

500-600 Medium C-Br stretch

Mass Spectrometry (MS) (Predicted)
m/z Relative Abundance (%) Assignment

194/196 ~5 / ~5
[M]⁺ (Molecular ion with ⁷⁹Br/

⁸¹Br isotopes)

115 ~100
[M-Br]⁺ (Loss of Bromine

radical)

73 High [C₄H₉O]⁺

45 High [COOH]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. These protocols are intended as a guide and may require optimization based

on the specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-10 mg of 4-bromohexanoic acid in approximately 0.6-0.7

mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The choice of

solvent will depend on the solubility of the compound and the desired spectral resolution.
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Instrumentation: The data is typically acquired on a 300, 400, or 500 MHz NMR

spectrometer.

¹H NMR Acquisition:

A standard one-pulse sequence is used.

The spectral width is set to encompass all expected proton signals (typically 0-12 ppm).

A sufficient number of scans (e.g., 16 or 32) are averaged to achieve an adequate signal-

to-noise ratio.

The relaxation delay is set to at least 5 times the longest T₁ relaxation time to ensure

quantitative integration.

¹³C NMR Acquisition:

A proton-decoupled pulse sequence is used to simplify the spectrum.

The spectral width is set to cover the expected range for carbon signals (typically 0-200

ppm).

A larger number of scans (e.g., 1024 or more) is required due to the lower natural

abundance of ¹³C.

The relaxation delay is adjusted for optimal signal intensity.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation:

Neat Liquid: If 4-bromohexanoic acid is a liquid at room temperature, a thin film can be

prepared by placing a drop of the sample between two salt plates (e.g., NaCl or KBr).

Solution: Alternatively, a solution can be prepared by dissolving the sample in a suitable

solvent that has minimal IR absorbance in the regions of interest (e.g., CCl₄). The solution

is then placed in a liquid cell with a defined path length.
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ATR (Attenuated Total Reflectance): A small amount of the sample is placed directly onto

the ATR crystal.

Instrumentation: The spectrum is recorded using an FT-IR spectrometer.

Data Acquisition:

A background spectrum of the empty salt plates, the pure solvent, or the clean ATR crystal

is recorded first.

The sample spectrum is then recorded.

The final spectrum is obtained by subtracting the background spectrum from the sample

spectrum.

Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
Sample Introduction: The sample can be introduced into the mass spectrometer via direct

infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or

Liquid Chromatography (LC-MS).

Ionization: Electron Ionization (EI) is a common technique for volatile compounds and

typically provides detailed fragmentation patterns. Softer ionization techniques like

Electrospray Ionization (ESI) or Chemical Ionization (CI) can be used to preserve the

molecular ion.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., quadrupole, time-of-flight).

Data Acquisition: The detector records the abundance of each ion, and the data is presented

as a mass spectrum, which is a plot of relative intensity versus m/z. For high-resolution mass

spectrometry (HRMS), the exact mass of the ions can be determined, allowing for the

calculation of the elemental composition.

Visualization of Spectroscopic Analysis Workflow
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The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 4-bromohexanoic acid.

Workflow for Spectroscopic Analysis of 4-Bromohexanoic Acid
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Caption: General workflow for the spectroscopic analysis of 4-bromohexanoic acid.
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bromohexanoic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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